Cas no 86843-71-2 (2-chloro-1-(2-chlorophenyl)ethan-1-ol)

2-Chloro-1-(2-chlorophenyl)ethan-1-ol is a chlorinated aromatic alcohol with potential utility as an intermediate in organic synthesis. Its structure, featuring both a chloro-substituted phenyl ring and a chlorinated hydroxyethyl side chain, makes it a versatile building block for the preparation of more complex molecules, particularly in pharmaceutical and agrochemical applications. The presence of two reactive chlorine atoms allows for selective functionalization, enabling further derivatization under controlled conditions. This compound may also serve as a precursor for heterocyclic systems or chiral ligands due to its stereogenic center. Careful handling is advised due to its reactive functional groups and potential sensitivity to moisture or heat.
2-chloro-1-(2-chlorophenyl)ethan-1-ol structure
86843-71-2 structure
Product Name:2-chloro-1-(2-chlorophenyl)ethan-1-ol
CAS No:86843-71-2
MF:C8H8Cl2O
MW:191.054520606995
CID:1856842
PubChem ID:13634268
Update Time:2025-05-27

2-chloro-1-(2-chlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 2-chloro-a-(chloromethyl)-
    • Benzenemethanol, 2-chloro-α-(chloromethyl)-
    • 2-chloro-1-(2-chlorophenyl)ethan-1-ol
    • Inchi: 1S/C8H8Cl2O/c9-5-8(11)6-3-1-2-4-7(6)10/h1-4,8,11H,5H2
    • InChI Key: ULKCFKJFCAYIBH-UHFFFAOYSA-N
    • SMILES: ClCC(C1C=CC=CC=1Cl)O

Computed Properties

  • Exact Mass: 189.9952203g/mol
  • Monoisotopic Mass: 189.9952203g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 20.2Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1240143-0.05g
2-chloro-1-(2-chlorophenyl)ethan-1-ol
86843-71-2
0.05g
$924.0 2023-06-08
Enamine
EN300-1240143-0.1g
2-chloro-1-(2-chlorophenyl)ethan-1-ol
86843-71-2
0.1g
$968.0 2023-06-08
Enamine
EN300-1240143-0.25g
2-chloro-1-(2-chlorophenyl)ethan-1-ol
86843-71-2
0.25g
$1012.0 2023-06-08
Enamine
EN300-1240143-0.5g
2-chloro-1-(2-chlorophenyl)ethan-1-ol
86843-71-2
0.5g
$1056.0 2023-06-08
Enamine
EN300-1240143-1.0g
2-chloro-1-(2-chlorophenyl)ethan-1-ol
86843-71-2
1g
$1100.0 2023-06-08
Enamine
EN300-1240143-2.5g
2-chloro-1-(2-chlorophenyl)ethan-1-ol
86843-71-2
2.5g
$2155.0 2023-06-08
Enamine
EN300-1240143-5.0g
2-chloro-1-(2-chlorophenyl)ethan-1-ol
86843-71-2
5g
$3189.0 2023-06-08
Enamine
EN300-1240143-10.0g
2-chloro-1-(2-chlorophenyl)ethan-1-ol
86843-71-2
10g
$4729.0 2023-06-08
Enamine
EN300-1240143-50mg
2-chloro-1-(2-chlorophenyl)ethan-1-ol
86843-71-2
50mg
$348.0 2023-10-02
Enamine
EN300-1240143-100mg
2-chloro-1-(2-chlorophenyl)ethan-1-ol
86843-71-2
100mg
$364.0 2023-10-02
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